Cas no 1807110-34-4 (3-Bromo-2-methyl-5-nitrobenzoyl chloride)

• Product Name: 3-Bromo-2-methyl-5-nitrobenzoyl chloride
• CAS No: 1807110-34-4
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 5006584
• Update Time: 2025-07-23

3-Bromo-2-methyl-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-5-nitrobenzoyl chloride

• Inchi： 1S/C8H5BrClNO3/c1-4-6(8(10)12)2-5(11(13)14)3-7(4)9/h2-3H,1H3
• InChI Key： HUMCYRRILBSQAL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)Cl)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-2-methyl-5-nitrobenzoyl chloride

Professional Introduction to 3-Bromo-2-methyl-5-nitrobenzoyl Chloride (CAS No. 1807110-34-4)

3-Bromo-2-methyl-5-nitrobenzoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural properties and reactivity. This compound, identified by its CAS number CAS No. 1807110-34-4, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a bromine substituent, a methyl group, and a nitro group on a benzoyl chloride backbone, makes it a valuable building block for further chemical modifications and functionalization.

The relevance of 3-Bromo-2-methyl-5-nitrobenzoyl chloride in modern chemical research is underscored by its application in the development of novel therapeutic agents. The benzoyl chloride moiety is particularly noteworthy, as it readily participates in nucleophilic acyl substitution reactions, enabling the formation of amides, esters, and other derivatives. These derivatives are often explored for their potential pharmacological effects, making this compound an indispensable tool in medicinal chemistry.

In recent years, the interest in halogenated aromatic compounds has surged due to their role in modulating enzyme activity and interactions with biological targets. The presence of both bromine and nitro groups in 3-Bromo-2-methyl-5-nitrobenzoyl chloride enhances its utility as a synthetic intermediate. The bromine atom can be selectively modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the nitro group can be reduced to an amine or further functionalized. These attributes make it a preferred choice for researchers aiming to develop complex molecular architectures.

The pharmaceutical industry has leveraged the reactivity of 3-Bromo-2-methyl-5-nitrobenzoyl chloride to create novel drug candidates targeting various diseases. For instance, studies have demonstrated its use in synthesizing inhibitors of enzymes involved in inflammatory pathways. The nitro group, when reduced to an amine, can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. This has led to the exploration of derivatives as potential treatments for conditions such as cancer, neurodegenerative disorders, and infectious diseases.

Advances in computational chemistry have further enhanced the utility of 3-Bromo-2-methyl-5-nitrobenzoyl chloride. Molecular modeling studies have revealed insights into how different substituents influence the compound's interactions with biological targets. These insights have guided the design of more effective derivatives with improved pharmacokinetic properties. For example, computational simulations have shown that modifications at the methyl and bromine positions can significantly alter the compound's solubility and metabolic stability.

The synthetic methodologies involving 3-Bromo-2-methyl-5-nitrobenzoyl chloride have also seen significant advancements. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production processes. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. The ability to produce high-purity intermediates like this compound is crucial for ensuring the efficacy and safety of final drug products.

In academic research, 3-Bromo-2-methyl-5-nitrobenzoyl chloride has been employed in various innovative studies exploring new synthetic pathways and reaction mechanisms. Researchers have utilized this compound to develop novel catalytic systems that facilitate difficult transformations under mild conditions. Such discoveries contribute to the broader understanding of organic chemistry and open up new possibilities for drug development.

The versatility of 3-Bromo-2-methyl-5-nitrobenzoyl chloride extends beyond pharmaceutical applications. It has found utility in materials science, where its structural features contribute to the development of advanced polymers and functional materials. The ability to incorporate halogenated aromatic units into polymer backbones has led to materials with enhanced thermal stability and mechanical strength.

The future prospects for 3-Bromo-2-methyl-5-nitrobenzoyl chloride are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic chemistry continue to unlock new possibilities for this compound, making it a cornerstone of modern chemical research. As our understanding of biological systems grows, so does the demand for sophisticated intermediates like this one.